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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acylglycines (NAGs) are a class of endogenous lipid signaling molecules synthesized

through the conjugation of a fatty acid to the amino acid glycine.[1] Structurally related to the

well-characterized endocannabinoids, NAGs are emerging as important players in a variety of

physiological processes.[2] Initially identified as products of detoxification pathways for

xenobiotic carboxylic acids, it is now clear that long-chain NAGs possess significant biological

activities, including roles in inflammation, pain perception, and energy homeostasis.[1][2] This

technical guide provides an in-depth overview of the metabolism of N-acylglycines, their

signaling pathways, and key experimental methodologies for their study, aimed at researchers

and professionals in the field of drug discovery and development.

Biosynthesis of N-Acylglycines
The biosynthesis of N-acylglycines occurs through two primary pathways: a glycine-dependent

and a glycine-independent pathway.[2]

The glycine-dependent pathway is considered the major route for the formation of long-chain

N-acylglycines.[2] This pathway involves the activation of a fatty acid to its coenzyme A (CoA)

thioester by an acyl-CoA synthetase. Subsequently, a glycine N-acyltransferase (GLYAT)

catalyzes the conjugation of the fatty acyl-CoA with glycine to form the N-acylglycine.[2] The
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enzyme Glycine N-acyltransferase-like 3 (GLYATL3) has been identified as a key enzyme

responsible for the formation of long-chain N-acylglycines in neuronal cells.[2][3]

The glycine-independent pathway involves the oxidative metabolism of N-acylethanolamines,

such as the endocannabinoid anandamide (N-arachidonoylethanolamine). This process is

carried out by the sequential action of alcohol dehydrogenase and aldehyde dehydrogenase,

which converts the ethanolamine headgroup into a carboxyl group, thereby forming the

corresponding N-acylglycine.[4]

Another proposed biosynthetic route involves the cytochrome c-catalyzed formation of N-

acylglycines from fatty acyl-CoAs and glycine in the presence of hydrogen peroxide.[5]

Below is a diagram illustrating the primary biosynthetic pathways of N-acylglycines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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